Cas no 300586-90-7 (OAC1)

OAC1 structure
OAC1 structure
Product Name:OAC1
CAS No:300586-90-7
MF:C14H11N3O
MW:237.2566
MDL:MFCD00572806
CID:2089591
PubChem ID:354335286
Update Time:2024-10-30

OAC1 Chemical and Physical Properties

Names and Identifiers

    • OAC-1
    • OAC1
    • BenzaMide, N-1H-pyrrolo[2,3-c]pyridin-5-yl-
    • N-1H-Pyrrolo[2,3-c]pyridin-5-ylbenzamide
    • N-1H-Pyrrolo[2,3-c]pyridin-5-yl-benzamide
    • N-(1H-Pyrrolo[2,3-c]pyridin-5-yl)benzamide
    • BAS 00287861
    • C14H11N3O
    • N-{1H-pyrrolo[2,3-c]pyridin-5-yl}benzamide
    • Cambridge id 5236727
    • TimTec1_006628
    • Oct4-activating Compound 1
    • Oprea1_365767
    • Oprea1_004689
    • OAC 1; OAC-1
    • AOB4083
    • HMS1552N06
    • HMS3653I19
    • BCP21023
    • 2571AH
    • s7217
    • NCGC0034795
    • J-017754
    • HB3391
    • NCGC00347953-01
    • NCGC00347953-05
    • AH-034/08463039
    • MFCD00572806
    • CHEMBL3187798
    • N-1H-Pyrrolo[2,3-c]pyridin-5-ylbenz amide
    • O0490
    • AKOS000629693
    • 300586-90-7
    • EX-A905
    • ALBB-027009
    • SW219832-1
    • CCG-266854
    • AS-65742
    • SCHEMBL15754799
    • CS-4181
    • GLXC-03791
    • BRD-K10878147-001-02-2
    • HY-12303
    • N-(1H-Pyrrolo[2,3-c]pyridin-5-yl)-benzamide
    • AC-33027
    • OAC1?
    • DA-76361
    • MDL: MFCD00572806
    • Inchi: 1S/C14H11N3O/c18-14(10-4-2-1-3-5-10)17-13-8-11-6-7-15-12(11)9-16-13/h1-9,15H,(H,16,17,18)
    • InChI Key: HWJRIFZDXJKJJN-UHFFFAOYSA-N
    • SMILES: O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1C([H])=C2C([H])=C([H])N([H])C2=C([H])N=1

Computed Properties

  • Exact Mass: 237.090211983g/mol
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.8
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.045 g/l) (25 º C),

OAC1 Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H317
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

OAC1 Pricemore >>

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